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7,7'-Ureylenebis(4-hydroxy-2-
naphthalenesulfonic acid) chemical
iIdentification

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4,4'-Dihydroxy-7,7'-ureylenedi(naphthalene-2-sulphonic acid)

CAS No.: 134-47-4

Cat. No.: S546441

Chemical Identification & Properties

This compound is a symmetric bis-naphthalenesulfonic acid derivative, also widely known as J Acid Urea

or Carbonyl J Acid [1] [2] [3].

Property Detail

CAS Registry Number 134-47-4 [1] [2] [3]

Related CAS 20324-87-2 [1]
(Disodium Salt)

IUPAC Name 4-hydroxy-7-[(5-hydroxy-7-sulfonaphthalen-2-
yl)carbamoylamino]naphthalene-2-sulfonic acid [1] [2]

Molecular Formula C21H16N209S2 [4] [1] [2]
Molecular Weight 504.49 g/mol [1] [2] [3]
EC Number 205-142-9 [2] [5] [3]
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Property Detail
Appearance Grey-white to solid powder [1] [6]
Density 1.798 + 0.06 g/cm3 [1]

Biological Activity & Applications

J Acid Urea, referenced as AMI-1, is identified as a biologically active inhibitor with two primary

applications.
Application . .
Target / Function Key Experimental Data
Area
Enzyme Protein Arginine N- ICso of 8.81 pM for PRMTL1; ICso of 3.04 pM for
Inhibition Methyltransferase (PRMT) Hmtlp in vitro [1].
Enzyme Collagenase Used as an active ingredient in collagenase
Inhibition inhibitors for treating connective tissue diseases [7].

Experimental Protocol for Collagenase Inhibition

The following methodology for evaluating collagenase inhibitory activity is derived from a patent [7]. The

workflow involves preparing the test compound and then assaying its activity.
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Procedure Details

¢ Inhibitor Preparation: The technical-grade J Acid Urea is purified and converted into a water-soluble
or physiologically acceptable salt. The patent notes that suitable salts include those of alkali metals
(e.g., sodium), alkaline earth metals, or ammonium. The salt is then mixed with a nontoxic, solid
carrier and processed into tablets, or mixed with a base to form an ointment [7].

¢ Inhibition Assay: The formulated inhibitor is applied to connective tissue. The efficacy of the
compound in preventing collagen degradation is then determined by measuring the reduction in
collagenase activity, confirming its role in treating connective tissue disorders [7].

Pharmaceutical-Grade Specifications

For research and development purposes, commercial suppliers provide the compound with the following

specifications [6]:

Parameter Specification

Content (Assay) 80% min.

Free J Acid 0.2% max. (HPLC)

Insoluble Matter 0.2% max.

Chloride 5% max.
Conclusion

Based on the search results, 7,7'-Ureylenebis(4-hydroxy-2-naphthalenesulfonic acid) is a well-characterized
compound with dual applications as a dye intermediate and a biological inhibitor. Key information on its
chemical identity and in vitro enzymatic activity is available. Please note that the experimental protocol for
collagenase inhibition is based on a patent from the 1980s, and modern laboratory practices may have

evolved.

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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